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Compound of Interest

Compound Name: H-151

cat. No.: B1672577

This guide provides essential safety and logistical information for the proper disposal of
substances identified as H-151. It is critical to note that the designation "H-151" can refer to at
least two distinct chemical products with different properties and disposal requirements. This
document addresses both, providing specific guidance for each, alongside general best
practices for laboratory chemical waste management.

H-151 (Hydrophobic Fumed Silica)

This form of H-151 is a silicon dioxide-based product. According to its Safety Data Sheet
(SDS), it is not classified as a hazardous material for transportation.

Data Presentation: H-151 (Hydrophobic Fumed Silica) Properties and Disposal
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Property

Information

Chemical Name

Hydrophobic fumed silica

Chemical Formula

Si02

CAS Number

68611-44-9

Physical State

Solid (powder)

Hazard Classification

Not regulated as a hazardous material for
Land/Sea/Air transportation.[1]

Primary Hazards

Avoid dust formation. May cause skin and eye

irritation.[1]

Disposal Recommendation

Can be stored together and disposed of in
accordance with local/state regulations by a

licensed company.[1]

Wastewater Treatment

Can be removed mechanically from wastewater.

[1]

Disposal Procedures:

o Collection: Collect waste material in a suitable, closed container to prevent dust formation.[2]

o Labeling: Clearly label the container as "Waste Hydrophobic Fumed Silica".

o Storage: Store the container in a dry, designated waste storage area.[1][3]

o Disposal: Arrange for disposal through a licensed waste management company, adhering to

all local and state regulations.[1]

H-151 (Synthetic Compound)

This version of H-151 is a synthetic organic compound. While it may not require labeling under

certain regulations, it is considered potentially harmful and irritating.

Data Presentation: H-151 (Synthetic Compound) Properties and Disposal
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Property Information
Chemical Formula C17H17N30O
Molecular Weight 279.3 g/mol
Physical State Solid

May be irritating to mucous membranes and the
upper respiratory tract. May be harmful by
Primary Hazards inhalation, ingestion, or skin absorption. May

cause eye, skin, or respiratory system irritation.

[4]

_ _ Disposal of contents and container to a waste
Disposal Recommendation
management plant.[4]

Disposal Procedures:

o Collection: In case of spillage, collect the material and place it into a suitable, closed
container for disposal.[2][4] Avoid creating dust.[2]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety
glasses, and a lab coat, when handling H-151 waste.[2]

o Labeling: Label the waste container clearly with "Hazardous Waste" and the chemical name
"H-151 (Synthetic Compound)".[5]

o Storage: Store the waste container in a designated and properly segregated hazardous
waste accumulation area.[3][6]

o Disposal: Dispose of the waste through a licensed hazardous waste disposal contractor, in
accordance with all federal, state, and local regulations.[6][7]

General Laboratory Chemical Waste Disposal
Workflow
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The following workflow provides a general procedure for the safe disposal of chemical waste in
a laboratory setting.

Waste Generation & Identification

Identify Waste Chemical

l

Determine Hazard Class
(e.g., Flammable, Corrosive, Toxic)

Proceed to Containment

Container & Labeling

Select Compatible Waste Container

'

Label Container with
'Hazardous Waste' & Contents

Store Safely

Storage & gegregation

Store in Designated Satellite
Accumulation Area

'

Segregate from
Incompatible Wastes

Ready for Disposal

Disposal

Y

Arrange for Pickup by
Licensed Waste Disposal Contractor

'

Complete Waste Manifest
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Caption: General workflow for laboratory chemical waste disposal.
Experimental Protocols:

While specific experimental protocols involving H-151 are beyond the scope of this disposal
guide, any procedure generating H-151 waste should incorporate the following steps:

o Waste Identification: At the outset of the experiment, identify all waste streams that will be
generated, including pure H-151, contaminated labware, and solutions containing H-151.

o Container Selection: Choose appropriate and compatible waste containers for each waste
stream.[5][8] For instance, strong acids should not be stored in metal containers.

o Labeling: Pre-label waste containers with the chemical name and hazard information.

e Segregation: Maintain separate waste containers for incompatible chemicals to prevent
dangerous reactions.[6]

e PPE: Consult the Safety Data Sheet to determine the required personal protective
equipment and wear it consistently when handling the chemical and its waste.

» Decontamination: Triple-rinse empty containers that held H-151 before disposal or reuse.[5]
[6] The rinsate must be collected and disposed of as hazardous waste.[5][8]

» Record Keeping: Maintain accurate records of the waste generated, including the amount
and date of accumulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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